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Compound of Interest

Compound Name: 3-Bromopropanal

Cat. No.: B3055480 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromopropanal, a versatile

bifunctional reagent crucial in various synthetic applications, particularly in the fields of

medicinal chemistry and drug development. This document details its chemical identifiers,

physicochemical properties, synthesis protocols, and its utility as a key building block in the

construction of complex molecular architectures.

Core Identifiers and Physicochemical Properties
3-Bromopropanal, a valuable C3 building block, is characterized by the presence of both an

aldehyde functional group and a bromine atom, bestowing upon it a dual reactivity that is highly

sought after in organic synthesis.[1] Its key identifiers and physicochemical properties are

summarized below for easy reference.

Table 1: Chemical Identifiers for 3-Bromopropanal
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Identifier Value

CAS Number 65032-54-4[1][2][3][4][5]

IUPAC Name 3-bromopropanal[2]

Molecular Formula C₃H₅BrO[2][3]

Molecular Weight 136.98 g/mol [1][2]

SMILES BrCCC=O[3]

InChI InChI=1S/C3H5BrO/c4-2-1-3-5/h3H,1-2H2[2]

InChIKey WGKZCFPJVPNRAV-UHFFFAOYSA-N[1][2]

Table 2: Physicochemical Properties of 3-
Bromopropanal

Property Value

Melting Point 62-63 °C[5]

Boiling Point 140-142 °C (at 45 Torr)[5]

Density 1.546 ± 0.06 g/cm³ (Predicted)[5]

LogP 0.97030

PSA 17.07000

Experimental Protocols
The synthesis of 3-Bromopropanal can be achieved through several routes. One of the most

common and effective laboratory methods is the oxidation of 3-bromo-1-propanol. The use of

Dess-Martin periodinane (DMP) as the oxidizing agent is favored for its mild reaction conditions

and high selectivity, preventing over-oxidation to the carboxylic acid.[6]

Synthesis of 3-Bromopropanal via Oxidation of 3-
Bromo-1-propanol
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Objective: To synthesize 3-Bromopropanal by the oxidation of 3-bromo-1-propanol using

Dess-Martin periodinane.

Reagents and Materials:

3-Bromo-1-propanol

Dess-Martin periodinane (DMP)

Dichloromethane (DCM), anhydrous

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Standard glassware for extraction and filtration

Procedure:

In a clean, dry round-bottom flask, dissolve 3-bromo-1-propanol (1 equivalent) in anhydrous

dichloromethane.

Cool the solution in an ice bath with continuous stirring.

To the cooled solution, add Dess-Martin periodinane (1.1 equivalents) portion-wise over 10-

15 minutes, ensuring the temperature remains low.

After the addition is complete, remove the ice bath and allow the reaction mixture to warm to

room temperature.
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Stir the reaction for 1-2 hours. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO₃.

Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane.

Combine the organic layers and wash with saturated aqueous NaHCO₃, followed by brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under

reduced pressure using a rotary evaporator.

The crude 3-Bromopropanal can be further purified by column chromatography on silica gel

if necessary.

Safety Precautions:

All manipulations should be performed in a well-ventilated fume hood.

Personal protective equipment (PPE), including safety goggles, lab coat, and gloves, must

be worn.

Dess-Martin periodinane is a heat- and shock-sensitive compound and should be handled

with care.[7]

3-Bromo-1-propanol is toxic if swallowed.[8]

Utility in Multi-Step Synthesis: A Workflow for
Heterocycle Formation
3-Bromopropanal is a valuable precursor for the synthesis of a wide variety of compounds,

including complex heterocyclic structures that are often the core of pharmacologically active

molecules.[1] Its bifunctional nature allows for sequential or one-pot reactions to build

molecular complexity efficiently.
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One important application is in the synthesis of pyrazole derivatives. The following workflow

illustrates how 3-Bromopropanal can be utilized in a multi-step synthesis to generate a

substituted pyrazole.

Caption: Synthetic workflow for a substituted pyrazole from 3-Bromopropanal.

This diagram illustrates a logical synthetic pathway where the aldehyde group of 3-
Bromopropanal is first protected to prevent unwanted side reactions. The resulting acetal then

undergoes nucleophilic substitution with hydrazine. Subsequent deprotection of the acetal

reveals the aldehyde, which then participates in an intramolecular cyclization with the

hydrazone to form the stable aromatic pyrazole ring. This type of synthetic strategy is

fundamental in the development of new pharmaceutical candidates.

Safety and Handling
3-Bromopropanal and its precursors should be handled with appropriate safety measures. 3-

Bromo-1-propanol is classified as toxic if swallowed.[8] It is crucial to consult the Safety Data

Sheet (SDS) before handling these chemicals.[9][10][11] Work should be conducted in a well-

ventilated fume hood, and appropriate personal protective equipment should be worn to avoid

contact with skin and eyes.[9] In case of fire, carbon dioxide, dry chemical, or foam are suitable

extinguishing agents.[9]

Conclusion
3-Bromopropanal is a highly valuable and versatile building block in organic synthesis. Its dual

functionality provides a powerful tool for medicinal chemists and drug development

professionals to construct complex molecular architectures, particularly in the synthesis of

heterocyclic compounds. A thorough understanding of its properties, synthetic routes, and safe

handling is essential for its effective utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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